Cas no 2580191-02-0 (2-{[(Benzyloxy)carbonyl](4-bromo-2-methylphenyl)amino}acetic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl](4-bromo-2-methylphenyl)amino}acetic acid
• CAS No: 2580191-02-0
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• CID: 6438954
• PubChem ID: 165894521
• Update Time: 2025-06-22

2-{[(Benzyloxy)carbonyl](4-bromo-2-methylphenyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729461
• 2580191-02-0
• 2-{[(benzyloxy)carbonyl](4-bromo-2-methylphenyl)amino}acetic acid
• 2-{[(Benzyloxy)carbonyl](4-bromo-2-methylphenyl)amino}acetic acid

• Inchi： 1S/C17H16BrNO4/c1-12-9-14(18)7-8-15(12)19(10-16(20)21)17(22)23-11-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,20,21)
• InChI Key： GDJFIFBXWORGKT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 377.02627g/mol
• Monoisotopic Mass: 377.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{[(Benzyloxy)carbonyl](4-bromo-2-methylphenyl)amino}acetic acid

Introduction to 2-{[(Benzyloxycarbonyl)(4-bromo-2-methylphenyl)amino]acetic Acid (CAS No. 2580191-02-0)

2-{[(Benzyloxycarbonyl)(4-bromo-2-methylphenyl)amino]acetic acid} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2580191-02-0, this compound represents a unique structural motif that combines a benzyloxy carbonyl group with an amino acid derivative, specifically featuring a 4-bromo-2-methylphenyl substituent. The presence of these functional groups makes it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel bioactive molecules.

The benzyloxy carbonyl (Boc) group is a well-established protecting group in organic synthesis, commonly used to shield the amino functionality during peptide coupling reactions. Its stability under various reaction conditions and its ease of removal under mild acidic conditions make it an ideal choice for constructing complex peptides and proteins. In the context of this compound, the Boc group is strategically positioned to modulate the reactivity of the adjacent amino acid derivative, allowing for controlled modifications and functionalizations.

The 4-bromo-2-methylphenyl moiety introduces additional complexity to the molecule, providing a platform for further chemical modifications and interactions. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This feature is particularly valuable in medicinal chemistry, where such modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for drug discovery. The combination of the Boc-protected amino group and the brominated aromatic ring creates a molecule with multiple sites for interaction with biological targets. Studies have shown that similar structural motifs can exhibit inhibitory activity against various enzymes and receptors, making them attractive for therapeutic applications.

In particular, the 4-bromo-2-methylphenyl substituent has been identified as a key pharmacophore in several marketed drugs, contributing to their binding affinity and selectivity. By incorporating this moiety into new compounds, researchers aim to leverage its known biological activity while introducing novel chemical entities that may offer improved efficacy or reduced side effects. The benzyloxy carbonyl group ensures that any modifications to the amino acid derivative are performed under controlled conditions, maintaining the integrity of the overall molecular structure.

The synthesis of 2-{[(Benzyloxycarbonyl)(4-bromo-2-methylphenyl)amino]acetic acid involves multi-step organic transformations, starting from readily available precursors. The introduction of the Boc group typically follows a standard procedure involving reaction with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base. Subsequent functionalization of the aromatic ring with bromine can be achieved using electrophilic aromatic substitution reactions, such as bromination with N-bromosuccinimide (NBS).

The final step involves coupling the brominated intermediate with an appropriate amino acid derivative through amide bond formation. This can be accomplished using coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (1-hydroxybenzotriazol-1-yl)-1H-tetrazole-5-carboxylic acid hydrochloride). The resulting compound is then purified using standard techniques such as column chromatography or recrystallization.

The versatility of 2-{[(Benzyloxycarbonyl)(4-bromo-2-methylphenyl)amino]acetic acid lies in its ability to serve as a building block for more complex molecules. Researchers have explored its use in designing peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity but with improved stability and bioavailability. Additionally, its incorporation into small molecule libraries has enabled high-throughput screening campaigns aimed at identifying novel drug candidates.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammation. By targeting specific kinases with small molecule inhibitors, researchers can modulate these pathways and alleviate disease symptoms. The 4-bromo-2-methylphenyl moiety provides a scaffold that can be modified to interact with the ATP-binding pocket of kinases, while the Boc-protected amino group allows for further derivatization to enhance binding affinity.

Another exciting application is in the field of neurodegenerative diseases. Studies have indicated that certain kinase inhibitors exhibit neuroprotective properties by modulating signaling pathways involved in neuronal survival and death. The structural features of 2-{[(Benzyloxycarbonyl)(4-bromo-2-methylphenyl)amino]acetic acid make it an attractive candidate for further investigation in this area. Its ability to interact with both kinase targets and other biological receptors suggests that it may have broad therapeutic potential.

In conclusion, 2-{[(Benzyloxycarbonyl)(4-bromo-2-methylphenyl)amino]acetic acid (CAS No. 2580191-02-0) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable tool for drug discovery efforts targeting various diseases. As computational methods continue to advance, researchers will be able to more efficiently explore its therapeutic applications and develop novel drug candidates based on this promising scaffold.